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Compound of Interest

Compound Name: Aminopropyltrimethoxysilane

Cat. No.: B080574

An In-depth Technical Guide to Aminopropyltrimethoxysilane: Core Physical and Chemical
Properties for Researchers

Aminopropyltrimethoxysilane (APTMS) is an organosilicon compound widely utilized across
various scientific disciplines, particularly in materials science and drug development.[1][2] Its
bifunctional nature, possessing both an organic amine group and inorganic-reactive
trimethoxysilyl groups, allows it to act as a versatile coupling agent, bridging organic and
inorganic materials.[3][4] This guide provides a detailed overview of the core physical and
chemical properties of APTMS, experimental protocols for its application, and visualizations of
its reaction mechanisms.

Core Chemical and Physical Properties

APTMS is a colorless to pale yellow liquid with a characteristic amine-like odor.[1] Itis a
moisture-sensitive compound that requires careful handling and storage to prevent hydrolysis.

[1]5]

Identifiers and General Properties
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Property Value Source

CAS Number 13822-56-5 [1][6]
3-(trimethoxysilyl)propan-1-

IUPAC Name (_ ysilyprop [6]
amine

Molecular Formula C6H17NO3Si [5][6]

Molecular Weight 179.29 g/mol [51[6]
Clear colorless to light yellow

Appearance o [L1051[7]
liquid

Odor Ammoniacal, amine-like [1][5]

Physical Properties

The physical properties of APTMS are critical for its application in various experimental setups.

These properties are summarized in the table below.

Property Value Source
Density 1.027 g/mL at 25 °C [5]
Boiling Point 91-92 °C at 15 mmHg [5]
Melting Point <-60 °C [5]18]
Flash Point 83 °C (182 °F) [31[5]

Refractive Index

n20/D 1.424

[5]

Vapor Pressure

0-12790 Pa at 20-25 °C

[5]i8]

pKa

10.61 + 0.10 (Predicted)

[5]

Chemical Reactivity and Solubility
Reactivity and Stability

APTMS is stable under standard conditions but is highly sensitive to moisture.[1][5] It is

incompatible with water, strong acids, strong oxidizing agents, alcohols, and peroxides.[5][9]
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The compound is combustible.[5]

Hydrolysis and Condensation

The primary chemical reaction of APTMS involves the hydrolysis of its methoxy groups in the
presence of water. This reaction forms reactive silanol (Si-OH) groups and releases methanol
as a byproduct.[1][10] These silanol groups can then undergo condensation with hydroxyl
groups on inorganic substrates (like silica, glass, or metal oxides) to form stable covalent
siloxane (Si-O-Substrate) bonds.[3][10] The silanols can also self-condense to form cross-
linked polysiloxane structures on a surface.[10] The amine group in the molecule can catalyze
the hydrolysis reaction.[10]

Self-
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Caption: Hydrolysis and condensation pathway of Aminopropyltrimethoxysilane.

Solubility

APTMS reacts with water.[5] It is slightly soluble in chloroform and methanol and miscible with
many organic solvents like ethanol and acetone.[1][5]
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Role as a Coupling Agent

The dual functionality of APTMS is key to its primary application as a coupling agent or
adhesion promoter.[1][3] The trimethoxysilyl group provides a mechanism for bonding to
inorganic substrates, while the aminopropyl group offers a reactive site for covalent bonding or
interaction with organic molecules and polymers, such as epoxies and polyurethanes.[1][5]
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Caption: Logical relationship of APTMS as a bifunctional coupling agent.

Experimental Protocols: Surface Functionalization

APTMS is frequently used to functionalize surfaces, such as silica nanopatrticles or glass slides,
to introduce amine groups. These groups can then be used for subsequent covalent
attachment of biomolecules, drugs, or other chemical entities.

General Protocol for Silanization of a Silica Substrate

This protocol provides a general workflow for modifying a silica-based surface with APTMS.
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Materials:

Substrate (e.g., silica wafers, glass slides, silica nanoparticles)
Aminopropyltrimethoxysilane (APTMS)

Anhydrous solvent (e.g., toluene or ethanol)

Cleaning solution (e.g., Piranha solution - use with extreme caution, or RCA-1 clean)
Deionized water

Inert gas (e.g., Nitrogen or Argon)

Oven

Methodology:

Substrate Cleaning and Activation:

o Thoroughly clean the substrate to remove organic contaminants. For silica wafers or
glass, this can be achieved by sonication in solvents like acetone and isopropanol.

o Activate the surface to generate hydroxyl (-OH) groups. This is often done by treating with
an oxygen plasma or immersing in a Piranha solution (a 3:1 mixture of concentrated
sulfuric acid and 30% hydrogen peroxide) for a specific duration, followed by extensive
rinsing with deionized water.

o Dry the substrate completely, often by baking in an oven (e.g., at 110-120 °C) or under a
stream of inert gas.

Silanization Solution Preparation:

o Prepare a dilute solution of APTMS (typically 1-5% v/v) in an anhydrous solvent like
toluene or ethanol. The reaction should be performed in a moisture-free environment to
prevent premature self-condensation of APTMS in the solution.

Deposition/Reaction:
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o Immerse the cleaned, activated, and dried substrate into the APTMS solution.

o Allow the reaction to proceed for a set time, which can range from 30 minutes to several
hours, at room temperature or with gentle heating.[10] The deposition time influences the
thickness and structure of the resulting APTMS layer.[11]

o The process should be carried out under an inert atmosphere if possible to minimize
exposure to ambient moisture.

e Post-Deposition Rinsing and Curing:
o Remove the substrate from the silanization solution.

o Rinse it thoroughly with the solvent (e.g., toluene or ethanol) to remove any physisorbed,
unreacted silane molecules.

o Cure the APTMS layer by baking the substrate in an oven (e.g., at 110-120 °C for 30-60
minutes). This step promotes the formation of stable covalent bonds between the silane
and the substrate and encourages cross-linking within the silane layer.

o Characterization (Optional):

o The functionalized surface can be characterized using techniques such as X-ray
Photoelectron Spectroscopy (XPS) to confirm the presence of nitrogen from the amine
groups, contact angle measurements to assess changes in surface hydrophilicity, or
Atomic Force Microscopy (AFM) to analyze surface morphology.
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Caption: General experimental workflow for surface silanization with APTMS.

Safety and Handling

APTMS is a hazardous chemical that requires careful handling.[12] It can cause skin irritation
and serious eye damage.[4][12]

+ Handling: Use in a well-ventilated area.[13] Wear suitable protective clothing, gloves
(neoprene or nitrile rubber), and eye/face protection.[14][15] Avoid contact with skin and
eyes, and avoid inhaling vapor or mist.[13] Keep away from sources of ignition.[13]
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» Storage: Store in a dry, cool, and well-ventilated place in tightly closed containers.[12][15]
The material is moisture-sensitive and should be protected from water and moist air.[5][12]
Recommended storage temperature is below +30°C.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]

e 2. 3-Aminopropyltrimethoxysilane CAS#: 13822-56-5 [m.chemicalbook.com]

« 3.3-AMINOPROPYLTRIMETHOXYSILANE | [gelest.com]

e 4.3-AMINOPROPYLTRIMETHOXYSILANE, 99% | CymitQuimica [cymitquimica.com]
e 5. 3-Aminopropyltrimethoxysilane | 13822-56-5 [chemicalbook.com]

e 6. Aminopropyltrimethoxysilane | C6H17NO3Si | CID 83756 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. medchemexpress.com [medchemexpress.com]

e 8.13822-56-5 CAS MSDS (3-Aminopropyltrimethoxysilane) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

e 9. (3-Aminopropyl)trimethoxysilane, 97% 100 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

e 10. journals.indexcopernicus.com [journals.indexcopernicus.com]
e 11. pubs.acs.org [pubs.acs.org]

e 12. fishersci.com [fishersci.com]

e 13. powerchemcorp.com [powerchemcorp.com]

e 14. gelest.com [gelest.com]

e 15. carlroth.com:443 [carlroth.com:443]

« To cite this document: BenchChem. [Aminopropyltrimethoxysilane physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC313251000&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-2328-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDk4ODl8YXBwbGljYXRpb24vcGRmfGFHWmxMMmd4WWk4NU1UZ3pORGcxTVRBd01EWXlMMU5FUWw4eU16STRYMGRDWDBWT0xuQmtaZ3wyYTkxMTc0OTU2MTRiMGQxNzY0ZDFiZmE5ZjRhZGExNTU2MDgwNDA5M2MzMWM2NTFkYWFkNDc0NWU3YThkOWE3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7457872.htm
https://www.fishersci.com/store/msds?partNumber=AC313251000&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7457872.htm
https://www.benchchem.com/product/b080574?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/3-aminopropyltrimethoxysilane-dic17867.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7457872_EN.htm
https://www.gelest.com/product/SIA0611.0/
https://cymitquimica.com/products/3H-SIA0611.1/13822-56-5/3-aminopropyltrimethoxysilane-99/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7457872.htm
https://pubchem.ncbi.nlm.nih.gov/compound/83756
https://pubchem.ncbi.nlm.nih.gov/compound/83756
https://www.medchemexpress.com/aminopropyltrimethoxysilane.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7457872.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7457872.aspx
https://www.fishersci.com/shop/products/3-aminopropyl-trimethoxysilane-97-thermo-scientific/AAA1128422
https://www.fishersci.com/shop/products/3-aminopropyl-trimethoxysilane-97-thermo-scientific/AAA1128422
https://journals.indexcopernicus.com/api/file/viewByFileId/349522.pdf
https://pubs.acs.org/doi/10.1021/acsami.6b14343
https://www.fishersci.com/store/msds?partNumber=AC313251000&countryCode=US&language=en
http://www.powerchemcorp.com/library/public/SDS/SiSiB_PC1110_MSDS_EU_1907_2006.pdf
https://www.gelest.com/wp-content/uploads/SIA0611.1_3-AMINOPROPYLTRIMETHOXYSILANE-99_GHS-US_English-US.pdf
https://www.carlroth.com/medias/SDB-2328-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDk4ODl8YXBwbGljYXRpb24vcGRmfGFHWmxMMmd4WWk4NU1UZ3pORGcxTVRBd01EWXlMMU5FUWw4eU16STRYMGRDWDBWT0xuQmtaZ3wyYTkxMTc0OTU2MTRiMGQxNzY0ZDFiZmE5ZjRhZGExNTU2MDgwNDA5M2MzMWM2NTFkYWFkNDc0NWU3YThkOWE3
https://www.benchchem.com/product/b080574#aminopropyltrimethoxysilane-physical-and-chemical-properties
https://www.benchchem.com/product/b080574#aminopropyltrimethoxysilane-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b080574#aminopropyltrimethoxysilane-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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